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Compound of Interest

Compound Name: Valerylglycine

CAS No.: 24003-66-5

Cat. No.: B048208

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Principle and Clinical Significance
Valerylglycine, also known as N-isovalerylglycine, is an acylglycine that serves as a critical

biomarker for the diagnosis and monitoring of Isovaleric Acidemia (IVA).[1][2] IVA is an

autosomal recessive inborn error of metabolism resulting from a deficiency of the enzyme

isovaleryl-CoA dehydrogenase (IVD).[2][3] This enzyme plays a crucial role in the catabolism of

the branched-chain amino acid, leucine.

In individuals with IVA, the impaired IVD activity leads to the accumulation of isovaleryl-CoA.[3]

The body attempts to detoxify this excess by conjugating isovaleryl-CoA with glycine, a reaction

catalyzed by glycine N-acyltransferase.[2] This process forms Valerylglycine, a water-soluble,

non-toxic compound that is readily excreted in the urine.[4] Consequently, elevated levels of

Valerylglycine in urine or plasma are a hallmark of IVA.[1][2]

The measurement of Valerylglycine is integral to newborn screening programs that utilize

tandem mass spectrometry (MS/MS) to detect metabolic disorders before symptoms appear,
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allowing for early intervention and prevention of severe neurological damage or death.[5]

Beyond diagnosis, quantitative analysis of Valerylglycine is also valuable for monitoring

dietary compliance and the effectiveness of therapeutic interventions, such as protein-restricted

diets and glycine supplementation.[4][6]

Biochemical Pathway of Valerylglycine Formation
The formation of Valerylglycine is a direct consequence of a metabolic block in the leucine

degradation pathway. The pathway can be visualized as follows:
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Caption: Metabolic pathway illustrating the formation of Valerylglycine in Isovaleric Acidemia.

Analytical Methodologies
The gold standard for the quantification of Valerylglycine and other acylglycines is Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][8] This technique offers high

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b048208/docs?utm_src=pdf-body-img#application-notes-valerylglycine-as-a-clinical-biomarker
https://www.benchchem.com/product/b048208/docs?utm_src=pdf-body#application-notes-valerylglycine-as-a-clinical-biomarker
https://www.benchchem.com/product/b048208/docs?utm_src=pdf-body#application-notes-valerylglycine-as-a-clinical-biomarker
https://www.researchgate.net/publication/309151777_Acylglycine_Analysis_by_Ultra-Performance_Liquid_Chromatography-Tandem_Mass_Spectrometry_UPLC-MSMS_Acylglycine_Analysis_by_UPLC-MSMS
https://pubmed.ncbi.nlm.nih.gov/21704015/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


sensitivity, specificity, and throughput, making it ideal for both newborn screening and clinical

diagnostic settings.[8] LC-MS/MS allows for the chromatographic separation of isomeric

compounds, which is a significant advantage over methods like flow injection analysis-MS/MS.

[8]

Causality Behind Experimental Choices:

Chromatographic Separation: The use of a liquid chromatography step is crucial to separate

Valerylglycine from its isomers, such as pivaloylglycine, ensuring accurate quantification

and reducing the risk of false positives.

Tandem Mass Spectrometry (MS/MS): MS/MS provides exceptional specificity through

Multiple Reaction Monitoring (MRM). A specific precursor ion (the molecular weight of

Valerylglycine) is selected and fragmented, and a characteristic product ion is monitored.

This precursor-product ion transition is unique to the target analyte, minimizing interference

from other molecules in the complex biological matrix.

Stable Isotope-Labeled Internal Standard: The inclusion of a deuterated internal standard

(e.g., d2-Valerylglycine) is a cornerstone of a robust quantitative method. This standard is

chemically identical to the analyte but has a different mass. It is added at the beginning of

the sample preparation process and co-elutes with the analyte. By measuring the ratio of the

analyte to the internal standard, any variability introduced during sample extraction,

processing, or instrument analysis can be accurately corrected for, ensuring high precision

and accuracy.[8]

Quantitative Data and Interpretation
Urinary concentrations of Valerylglycine are the primary indicator for IVA. The levels can be

dramatically elevated compared to healthy individuals.
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Analyte Population Matrix
Concentration
Range

Valerylglycine Healthy Controls Urine
< 2 mmol/mol

creatinine

Patients with IVA Urine

> 100 mmol/mol

creatinine (often much

higher)

Note: These values are illustrative. Each laboratory must establish its own reference ranges

based on its specific population and methodology.

Interpretation:

Highly Elevated Levels: A urinary Valerylglycine concentration significantly above the

established reference range is strongly indicative of Isovaleric Acidemia.

Confirmation: A positive screen should always be followed by confirmatory testing, which

may include plasma acylcarnitine analysis (showing elevated C5-carnitine) and molecular

genetic testing for mutations in the IVD gene.[9]

Monitoring: In diagnosed patients, Valerylglycine levels are used to monitor the

effectiveness of treatment. A decrease in its concentration suggests good metabolic control,

while an increase may indicate dietary non-compliance or a pending metabolic crisis.

Detailed Protocol: Quantification of Valerylglycine in
Urine by LC-MS/MS
This protocol provides a validated method for the quantitative analysis of Valerylglycine in

urine.

Materials and Reagents
Valerylglycine analytical standard

d2-Valerylglycine (or other suitable stable isotope-labeled internal standard)
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LC-MS grade water

LC-MS grade acetonitrile (ACN)

Formic acid (FA)

Urine samples (patient and quality control)

Microcentrifuge tubes (1.5 mL)

Pipettes and tips

Vortex mixer

Centrifuge

LC vials

Experimental Workflow Diagram
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Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Collect Urine Sample

2. Thaw & Vortex Sample

3. Aliquot 10 µL Urine

4. Add 200 µL Internal
Standard Working Solution

(in 50:50 ACN:H2O)

5. Vortex for 30s

6. Centrifuge at 14,000 x g
for 5 min

7. Transfer Supernatant
to LC Vial

8. Inject 5 µL onto
LC-MS/MS System

9. Chromatographic
Separation (C18 Column)

10. MS/MS Detection (MRM)

11. Integrate Peak Areas
(Analyte & IS)

12. Calculate Analyte/IS Ratio

13. Quantify using
Calibration Curve

14. Report Result
(mmol/mol creatinine)
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Caption: Step-by-step workflow for the analysis of urinary Valerylglycine by LC-MS/MS.
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Step-by-Step Methodology
1. Preparation of Standards and Internal Standard (IS) Solution:

Stock Solutions: Prepare 1 mg/mL stock solutions of Valerylglycine and d2-Valerylglycine
in 50:50 acetonitrile:water.

Calibration Standards: Perform serial dilutions of the Valerylglycine stock solution to create

calibration standards ranging from 0.1 µM to 100 µM.

IS Working Solution: Dilute the d2-Valerylglycine stock solution to a final concentration of 1

µM in 50:50 acetonitrile:water. This solution will be used for sample preparation.

2. Sample Preparation (Trustworthiness through Simplicity):

Principle: This protocol employs a simple "dilute-and-shoot" method with protein

precipitation.[7] Adding acetonitrile serves to precipitate larger molecules like proteins that

can interfere with the analysis, while the internal standard is introduced simultaneously.[10]

[11] This streamlined approach minimizes sample handling, reducing the potential for error

and improving reproducibility.

Thaw urine samples, calibrators, and quality controls (QCs) to room temperature and vortex

thoroughly.

Pipette 10 µL of each sample (calibrator, QC, or patient urine) into a labeled 1.5 mL

microcentrifuge tube.

Add 200 µL of the IS Working Solution to each tube.

Vortex the tubes vigorously for 30 seconds to ensure complete mixing and protein

precipitation.

Centrifuge at 14,000 x g for 5 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant to an LC vial for analysis.

3. LC-MS/MS Instrument Parameters (Self-Validating System):
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LC System:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: A typical gradient would start at 2-5% B, ramp up to 95% B to elute the analyte,
and then re-equilibrate.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.

MS/MS System (Positive ESI Mode):

Ion Source: Electrospray Ionization (ESI), positive mode.
MRM Transitions: | Compound | Precursor Ion (m/z) | Product Ion (m/z) | | :--- | :--- | :--- | |
Valerylglycine | 160.1 | 86.1 | | d2-Valerylglycine (IS) | 162.1 | 88.1 |
Note: These transitions should be optimized on the specific instrument being used.

4. Data Analysis and Quality Control:

Generate a calibration curve by plotting the peak area ratio (Valerylglycine/d2-

Valerylglycine) against the concentration of the calibration standards. A linear regression

with a weighting of 1/x is typically used.

Quantify the patient samples by interpolating their peak area ratios from the calibration

curve.

Normalize the final concentration to urinary creatinine to account for variations in urine

dilution. Report the result in mmol/mol creatinine.

System Validation: The analysis is validated by ensuring that the QC samples (low, medium,

and high concentrations) are within ±15% of their nominal value. The correlation coefficient

(r²) of the calibration curve should be >0.99.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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